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Abstract

Disperse Blue 165:1 (C.l. 113357) is a synthetic organic dye belonging to the single azo class,
characterized by the presence of one azo (-N=N-) group which acts as the primary
chromophore.[1] This technical guide provides a comprehensive overview of its chemical
identity, physicochemical properties, synthesis, and analytical characterization. Detailed
experimental protocols for its synthesis and analysis are presented. Furthermore, this
document addresses the toxicological considerations relevant to the azo dye class, a critical
aspect for researchers, scientists, and drug development professionals. While specific
biological signaling pathway data for Disperse Blue 165:1 is not available in public literature, a
generalized metabolic pathway for azo dyes is described and visualized.

Chemical Identity and Physicochemical Properties

Disperse Blue 165:1 is chemically distinct from its related compound, Disperse Blue 165 (C.I.
11077), although they share a similar structural backbone and application profile.[2] The key
identifiers and properties are summarized below for clarity and comparison.

Table 1: Chemical Identification of Disperse Blue 165:1 and Disperse Blue 165
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Property Disperse Blue 165:1 Disperse Blue 165
C.l. Name C.l. Disperse Blue 165:1 C.l. Disperse Blue 165
C.I. Number 113357[1] 11077[3]

CAS Number 86836-00-2[1] 41642-51-7[2][3]

Molecular Formula

C24H21N70s[1]

C20H19N703[2][3]

Molecular Weight

487.47 g/mol [1]

405.41 g/mol [2][3]

Chemical Class

Single Azo Dye[1]

Monoazo Dye[2][3]

Table 2: Physicochemical Properties

Property Disperse Blue 165:1 Disperse Blue 165
Appearance Dark blue powder[1] Dark blue powder[2][3]
Melting Point No data available 257-259 °C[2][3]

Boiling Point (Predicted)

698.9 °C at 760 mmHg[4]

691.2 + 55.0 °C[2][3]

Density (Predicted)

1.37 g/cm3[4]

1.28 + 0.1 g/cm3[2][3]

Solubility

No data available

Insoluble in water; Soluble in
acetone[2][3][5]

Amax (Absorbance Maximum)

No specific data available

~570 nm (in aqueous solution)

[6]

Synthesis and Manufacturing

The synthesis of Disperse Blue 165:1, like other related azo dyes, is a multi-step process

involving diazotization, azo coupling, and a subsequent nucleophilic substitution (cyanation).[1]

[7]
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Step 1: Diazotization
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( Final Product:

Disperse Blue 165:1
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Dye Dispersion Preparation
(Dye, Water, Dispersing Agent)

Dye Bath Preparation
(pH adjusted to 4.5-5.5)

Gntroduction of Polyester Fabr@

Temperature Ramp
(Increase to 130 °C over 45-60 min)

'

High-Temperature Dyeing
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Reduction Clearing
(Removes surface dye)

i

Ginal Washing and Drying)
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Generalized Metabolic Pathway of Azo Dyes in the Gut

(Azo Dye (e.qg., Disperse Blue 165:13 Gut Microbiota

Ingested or Absorbed
Azoreductase Enzymes

Reductive Cleavage of Azo Bond
(-N=N- -> -NH2 + Hz2N-)

Formation of Aromatic Amines

(Potentially Carcinogenic Metabolites)

(Systemic Absorption)

i

Further Metabolism (e.g., in Liver)
Detoxification or Bioactivation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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